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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

A Privileged Scaffold for Biaryl Ether Synthesis in
Medicinal Chemistry
Part 1: Executive Summary
Methyl 3-((3-bromophenoxy)methyl)benzoate (CAS: 148255-19-0) is a specialized synthetic

intermediate belonging to the class of biaryl ethers.[1] In modern drug discovery, this

compound serves as a critical "bifunctional scaffold" designed to accelerate the synthesis of

complex pharmaceutical candidates.

Its structural value lies in its orthogonal reactivity:

The Methyl Ester: A masked carboxylic acid, ready for hydrolysis or conversion into

amides/heterocycles (e.g., oxadiazoles).

The Aryl Bromide: A pre-installed handle for palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid elaboration of the "Left-Hand

Side" (LHS) of the molecule.
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The Ether Linker: A flexible, metabolically stable spacer that imparts specific solubility and

conformational properties distinct from rigid biphenyl systems.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and

application in generating high-value chemical libraries for kinase inhibition and receptor

modulation.

Part 2: Chemical Profile & Properties
Property Specification

IUPAC Name Methyl 3-((3-bromophenoxy)methyl)benzoate

CAS Number 148255-19-0

Molecular Formula C₁₅H₁₃BrO₃

Molecular Weight 321.17 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in

Water

Predicted LogP ~4.2 (Lipophilic)

Key Functional Groups
Methyl Ester (Electrophile), Aryl Bromide

(Electrophile/Coupling Partner), Ether (Linker)

Part 3: Synthetic Architecture
The synthesis of Methyl 3-((3-bromophenoxy)methyl)benzoate is a classic application of the

Williamson Ether Synthesis. However, industrial scalability requires precise control over

stoichiometry and base selection to prevent hydrolysis of the ester moiety during the reaction.

Retrosynthetic Analysis
The molecule is disconnected at the ether oxygen, revealing two primary precursors:

Electrophile: Methyl 3-(bromomethyl)benzoate (CAS: 1129-28-8).[2][3]

Nucleophile: 3-Bromophenol (CAS: 591-20-8).
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Validated Experimental Protocol
Objective: Synthesis of Methyl 3-((3-bromophenoxy)methyl)benzoate on a 10 mmol scale.

Reagents:

Methyl 3-(bromomethyl)benzoate (2.29 g, 10 mmol)

3-Bromophenol (1.73 g, 10 mmol)

Potassium Carbonate (

), anhydrous (2.76 g, 20 mmol)

Acetone (50 mL) or DMF (for faster kinetics, though Acetone is easier to work up)

Potassium Iodide (KI) (catalytic amount, 0.1 eq) – Optional, to accelerate reaction via

Finkelstein substitution.

Step-by-Step Methodology:

Activation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-

bromophenol (1.0 eq) in anhydrous Acetone. Add

(2.0 eq). Stir at room temperature for 15 minutes to facilitate deprotonation of the phenol,
generating the phenoxide anion.

Addition: Add Methyl 3-(bromomethyl)benzoate (1.0 eq) dropwise to the stirring suspension.

If using KI, add it at this stage.

Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (

) for 4–6 hours.

Process Control: Monitor via TLC (Hexane:EtOAc 4:1). The starting benzyl bromide spot

should disappear.

Workup: Cool to room temperature. Filter off the inorganic salts (
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, excess

). Concentrate the filtrate under reduced pressure.

Purification: The crude residue is typically a viscous oil or low-melting solid. Recrystallize

from cold Ethanol or purify via flash column chromatography (Silica gel, 0-10% EtOAc in

Hexanes).

Mechanistic Pathway (SN2)
The reaction proceeds via a concerted bimolecular nucleophilic substitution (

). The phenoxide anion attacks the benzylic carbon, displacing the bromide ion.
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Caption: Mechanistic flow of the Williamson Ether Synthesis facilitating the formation of the

biaryl ether scaffold.

Part 4: Applications in Drug Discovery
This compound is not a final drug but a high-value intermediate. It allows medicinal chemists to

employ a "Divergent Synthesis" strategy.

The "Bromine Handle" Strategy (Suzuki Coupling)
The aryl bromide at the 3-position of the phenoxy ring is electronically deactivated but sterically

accessible. It is an ideal candidate for Palladium-catalyzed cross-coupling to introduce biaryl

complexity (e.g., adding a pyridine or pyrazole ring), which is common in Kinase Inhibitors (e.g.,

p38 MAP kinase or VEGFR inhibitors).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2926095/docs?utm_src=pdf-body-img#in-depth-technical-guide-methyl-3-3-bromophenoxy-methyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Ester Handle" Strategy
The methyl ester can be hydrolyzed to the benzoic acid. This acid is then coupled with amines

to form amides, a motif ubiquitous in GPCR modulators and Protease Inhibitors.

Divergent Workflow Diagram
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Caption: Divergent synthetic pathways utilizing the orthogonal functional groups of the core

scaffold.

Part 5: Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized intermediate, the following NMR signals must be

observed. Absence of the benzylic bromide signal (from the starting material) is the primary

indicator of conversion.
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Expected 1H NMR Data (400 MHz, CDCl₃)
3.92 ppm (s, 3H): Methyl ester protons (

).

5.10 ppm (s, 2H): Benzylic methylene protons (

). Note: This shifts upfield from ~4.5 ppm in the benzyl bromide precursor.

6.80 – 7.30 ppm (m, 4H): Phenoxy ring aromatic protons. Look for the specific pattern of a 3-
substituted benzene (d, t, t, s).

7.40 – 8.10 ppm (m, 4H): Benzoate ring protons. The proton ortho to the ester will be the
most deshielded (~8.1 ppm).

Part 6: Safety & Handling
Hazard Identification:

Precursors: Methyl 3-(bromomethyl)benzoate is a lachrymator and skin irritant. 3-

Bromophenol is toxic and corrosive.

Product: Likely a skin and eye irritant.[3] Handle with gloves and eye protection.

Storage: Store in a cool, dry place (

). Keep away from strong oxidizers.

Disposal: Halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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